What is SIS3 HCl exactly?
New inhibitor for TGF-ss1/ALK-5, phosphorylation Smad3
SIS3 HCl, a new inhibitor specific for Smad3, inhibits TGFb and activin signals by suppressing Smad3 phosphorylation but does not affect MAPK/p38, ERK, or PI3-kinase pathway signaling pathways.
Biochemical/physiological effects of SIS3
Sugar insensitive 3(SIS3) promotes drug-induced apoptosis. It reduces ABCB1 & ABCG2 expression in cancerous cells.
This contributes to chemotherapy.SIS3 is a novel inhibitor of TGF-b1/ALK-5 phosphorylation Smad3 is a Potent and selective inhibitor of Smad3.
Selectively inhibits TGF beta 1/ALK5-induced Smad3 Phosphorylation. TGF-beta1 inhibits type 1 procollagen expression at transcriptional levels via Smad3-binding sites.
SIS3 HCl does not affect Smad2, p38, and MAPK signaling.
Mechanism of action...